Cas no 71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate)
71172-81-1 structure
Product Name:(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
CAS No:71172-81-1
MF:C16H26O2
MW:250.376445293427
CID:976178
PubChem ID:6386228
Update Time:2025-04-19
(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
- 2-Aethyl-hexanoylchlorid
- 2-Ethylcaproyl chloride
- 2-ethylhex
- 2-ethyl-hexanoic acid chloride
- 2-Ethylhexanoic acid chloride
- 2-ethyl-hexanoyl chloride
- 2-ethylhexanoylchlorid
- 2-Ethyl-hexen-(2)-saeure-(1)-(6-methyl-cyclohexen-(3)-yl)-methylester
- 2-Ethyl-hexen-(2)-saeure-(1)-< 6-methyl-cyclohexen-(3)-yl> -methylester
- AG-H-03397
- EINECS 212-081-1
- ethylhexanoyl chloride
- Hexanoyl chloride, 2-ethyl-
- NSC92825
- 71172-81-1
- NSC-92825
-
- Inchi: 1S/C16H26O2/c1-4-6-10-14(5-2)16(17)18-12-15-11-8-7-9-13(15)3/h7-8,10,13,15H,4-6,9,11-12H2,1-3H3/b14-10+
- InChI Key: QMVXYQBDHSJUEV-GXDHUFHOSA-N
- SMILES: O(C(/C(=C/CCC)/CC)=O)CC1CC=CCC1C
Computed Properties
- Exact Mass: 250.19338
- Monoisotopic Mass: 250.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate) Related Products
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